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Compound of Interest

Compound Name: Ecopipam hydrobromide

Cat. No.: B1145762

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ecopipam hydrobromide (also known as SCH 39166 hydrobromide) is a potent and selective
antagonist of the dopamine D1/D5 receptors.[1] With high affinity for these receptors (Ki values
of 1.2 nM and 2.0 nM for D1 and D5, respectively), it demonstrates significant selectivity over
other dopamine receptor subtypes and serotonin receptors.[1] This selectivity makes Ecopipam
a valuable tool for in vitro studies investigating the role of D1/D5 receptor signaling in various
cellular processes. These application notes provide a detailed protocol for the proper
dissolution and handling of Ecopipam hydrobromide for use in cell culture experiments.
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Property Value Source
Molecular Formula C19H21BrCINO [2]
Molecular Weight 394.73 g/mol [2]
- Soluble in DMSO (up to 100
Solubility
mM)
) -20°C, sealed, away from
Storage (Solid) [2]

moisture

) -80°C for up to 6 months;
Storage (in DMSO) . [2][3]
-20°C for up to 1 month

Experimental Protocols
Preparation of Ecopipam Hydrobromide Stock Solution
(10 mM in DMSO)

This protocol describes the preparation of a 10 mM stock solution of Ecopipam hydrobromide
in dimethyl sulfoxide (DMSO).

Materials:

Ecopipam hydrobromide powder

Anhydrous/sterile Dimethyl sulfoxide (DMSQO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes
Procedure:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination of your cell cultures.
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» Weighing: Accurately weigh the desired amount of Ecopipam hydrobromide powder. For
example, to prepare 1 mL of a 10 mM stock solution, you would need 3.947 mg of
Ecopipam hydrobromide (Molecular Weight = 394.73 g/mol ).

o Dissolution:
o Add the weighed Ecopipam hydrobromide to a sterile microcentrifuge tube.

o Add the calculated volume of DMSO to achieve a 10 mM concentration. For 3.947 mg,
add 1 mL of DMSO.

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in
a 37°C water bath can aid dissolution if necessary.[4]

 Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.
This prevents repeated freeze-thaw cycles which can degrade the compound.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term
storage (up to 6 months).[2][3]

Dilution of Ecopipam Hydrobromide Stock Solution for
Cell Culture

This protocol details the dilution of the 10 mM DMSO stock solution into cell culture medium to
achieve the desired final working concentration. It is crucial to maintain a low final
concentration of DMSO to avoid cytotoxicity. Most cell lines can tolerate DMSO concentrations
up to 0.5%, but it is recommended to keep it at or below 0.1% if possible.[5][6][7] A vehicle
control (medium with the same final concentration of DMSO) should always be included in your
experiments.

Materials:
e 10 mM Ecopipam hydrobromide stock solution in DMSO

e Pre-warmed, complete cell culture medium
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o Sterile tubes for dilution
o Calibrated pipettes
Procedure:

o Determine Final Concentrations: Decide on the final concentrations of Ecopipam
hydrobromide and DMSO for your experiment. For this example, we will prepare a 10 uM
working solution with a final DMSO concentration of 0.1%.

 Intermediate Dilution (optional but recommended): To avoid precipitation and ensure
accurate pipetting of small volumes, a serial dilution approach is recommended.[3]

o Prepare an intermediate dilution of the 10 mM stock solution in sterile cell culture medium.
For example, dilute the 10 mM stock 1:100 in medium to get a 100 uM solution (with 1%
DMSO).

¢ Final Dilution:

o Add the appropriate volume of the intermediate solution to your final volume of cell culture
medium. To achieve a 10 uM final concentration from a 100 uM intermediate, you would
perform a 1:10 dilution. For example, add 1 mL of the 100 puM intermediate solution to 9
mL of fresh medium. The final DMSO concentration will be 0.1%.

o Alternatively, to directly prepare a 10 uM working solution from the 10 mM stock, you
would perform a 1:1000 dilution. For example, add 10 pL of the 10 mM stock to 10 mL of
cell culture medium. This will result in a final DMSO concentration of 0.1%.

o Mixing and Application: Gently mix the final working solution by inverting the tube or pipetting
up and down. Add the solution to your cell cultures.

 Stability Note: The stability of Ecopipam hydrobromide in aqueous cell culture medium at
37°C for extended periods has not been extensively reported. It is recommended to prepare
fresh working solutions for each experiment.[4]
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Experimental Workflow for Ecopipam Hydrobromide
Solution Preparation
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Caption: Workflow for preparing Ecopipam hydrobromide solutions.

Signaling Pathway of Dopamine D1/D5 Receptor
Antagonism by Ecopipam
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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